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Compound of Interest

Compound Name: Germanium tetraiodide

Cat. No.: B078950

This guide provides a comprehensive comparison of the physicochemical properties, synthesis,
and reactivity of Germanium tetraiodide (Gels) and Silicon tetraiodide (Sils). Aimed at
researchers, scientists, and professionals in drug development, this document summarizes key
data, outlines experimental protocols, and visualizes chemical processes to facilitate informed
selection and application of these compounds in a laboratory setting.

Quantitative Data Summary

The fundamental physical and chemical properties of Germanium tetraiodide and Silicon
tetraiodide are summarized in the table below for easy comparison.
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Germanium Tetraiodide

Property Silicon Tetraiodide (Sils)
(Gela)

Molecular Weight 580.26 g/mol 535.7034 g/mol [1]

Appearance Orange-red crystalline solid[2] White crystalline solid[1]

Melting Point 146 °C 120.5 °C[1]

Boiling Point 377 °C (decomposes) 287.4 °C[1]

Density 4.32 g/mL at 25 °C 4.198 g/cm3

Crystal Structure

Cubic, space group Pa-3

Cubic, space group Pa-3

Solubility

Soluble in water (hydrolyzes),

benzene, and carbon disulfide.

[2]

Soluble in organic solvents,

reacts with water.[1]

Moisture Sensitivity

Highly sensitive to moisture.[2]

Highly sensitive to moisture
and air.[3]

Experimental Protocols

Detailed methodologies for the synthesis and characterization of Germanium tetraiodide and

Silicon tetraiodide are crucial for reproducible research.

Synthesis of Germanium Tetraiodide (Gels)

Objective: To synthesize Germanium tetraiodide from elemental Germanium and lodine.

Materials:

lodine crystals

Tube furnace

Germanium powder

High-vacuum reaction ampule
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e Sublimation apparatus

Procedure:

Place a stoichiometric ratio of germanium powder and iodine crystals into a high-vacuum
reaction ampule.

o Evacuate the ampule to a residual pressure of 1.33 x 1073t0 1.33 x 10~* hPa.
o Seal the ampule and place it in a tube furnace.

e Heat the ampule to 600 °C for 4 hours to ensure complete reaction.[4]

o After the reaction is complete, cool the ampule to room temperature.

e The synthesized Gela can be purified by sublimation at 120 °C in the same ampule.[4]

Synthesis of Silicon Tetraiodide (Sils)

Objective: To synthesize Silicon tetraiodide from elemental Silicon and lodine.

Materials:

Silicon powder

lodine crystals

Quartz tube

Tube furnace with temperature control

Inert gas supply (e.g., Argon)

Condenser

Procedure:

e Place silicon powder in a quartz tube within a tube furnace.
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Heat the furnace to approximately 200 °C.[1][5]

Pass iodine vapor over the heated silicon. This can be achieved by heating iodine crystals in
a separate container and carrying the vapor over the silicon using a stream of inert gas.

The silicon tetraiodide will form as a vapor and should be condensed in a cooler part of the
apparatus.[6]

The collected Sila can be further purified by fractional distillation.[5]

Melting Point Determination

Objective: To determine the melting point of Gela or Sila using a capillary tube method.

Materials:

Sample of Gela or Sila
Capillary tubes (sealed at one end)
Melting point apparatus (e.g., MelTemp) or Thiele tube setup

Thermometer

Procedure:

» Finely powder a small amount of the crystalline sample.

Pack the powdered sample into a capillary tube to a height of 2-3 mm by tapping the sealed
end on a hard surface.[7]

Place the capillary tube in the heating block of the melting point apparatus.[8]
Heat the block rapidly to a temperature about 15-20 °C below the expected melting point.
Then, decrease the heating rate to 1-2 °C per minute.

Record the temperature at which the first drop of liquid appears and the temperature at
which the entire sample is liquid. This range is the melting point.[9][10]
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Reactivity and Mechanisms

A key chemical property of both Gels and Sila is their high reactivity towards water, leading to
hydrolysis.

Hydrolysis Pathway

Both Germanium tetraiodide and Silicon tetraiodide are readily hydrolyzed by water and even
atmospheric moisture. The reaction proceeds via a nucleophilic attack of a water molecule on
the central germanium or silicon atom. This initial attack is followed by the elimination of a
hydrogen iodide (HI) molecule. This process repeats until all four iodide atoms are replaced by
hydroxyl (-OH) groups, ultimately forming germanic acid (Ge(OH)a) or silicic acid (Si(OH)a),
which can then dehydrate to form germanium dioxide (GeOz2) or silicon dioxide (SiOz),
respectively.[11]

The overall reaction can be summarized as:
Gela + 4H20 - Ge(OH)4 + 4HI Sila + 4H20 — Si(OH)a + 4HI

The hydrolysis of silicon tetrahalides is a well-studied process, and the mechanism for SiCla
hydrolysis is believed to proceed through a stepwise nucleophilic substitution at the silicon
center. A similar mechanism is expected for Sila and Gela.

Silicon Tetraiodide Hydrolysis
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Caption: Stepwise hydrolysis of Gels and Sila.

Applications in Research and Development

Both Germanium tetraiodide and Silicon tetraiodide serve as important precursors in
materials science and have relevance in the broader context of drug discovery through the
synthesis of organogermanium and organosilicon compounds.

Materials Science

e Semiconductors and Electronics: Gels is used as a precursor for the deposition of
germanium thin films and the synthesis of germanium nanowires, which are of interest for
electronic and optoelectronic applications.[2][12] Sila is utilized in the manufacturing and
etching of silicon wafers for microelectronics and as a precursor for depositing high-purity
silicon-based films via chemical vapor deposition (CVD).[3][13]

o Nanomaterials: Gels has been employed in the synthesis of germanium nanocrystals.[14]
The introduction of Gels as a precursor can influence the growth of nanostructures, leading
to the formation of germaniume-silicon oxide nanotubes.[15][16]

Relevance to Drug Development

While Gels and Sils are not used directly as therapeutic agents, they are valuable starting
materials for the synthesis of organogermanium and organosilicon compounds, which have
garnered significant interest in medicinal chemistry.

e Organogermanium Compounds: These compounds have been investigated for a range of
biological activities, including anticancer, immune-stimulating, and radioprotective properties.
[17] The inherent low toxicity of certain organogermanium compounds makes them attractive
candidates for drug discovery.[18][19] Gels can serve as a source for the germanium atom in
the synthesis of these more complex organometallic structures.[2]

e Organosilicon Compounds: The incorporation of silicon into organic molecules can enhance
their therapeutic properties by improving stability, solubility, and pharmacokinetic profiles.[12]
Organosilicon compounds are being explored as inhibitors, for drug release technologies,
and in imaging applications.[20] Sila is a versatile precursor for creating silicon-containing
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building blocks for these medicinal chemistry applications.[21] Specifically, it is used to
synthesize silicon amides of the formula Si(NRz2)a.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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